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Compound of Interest

Compound Name: Boc-Ala-OMe

Cat. No.: B148309 Get Quote

For researchers, scientists, and drug development professionals, this guide provides

immediate, critical safety and logistical information for the handling of N-(tert-Butoxycarbonyl)-

L-alanine methyl ester (Boc-Ala-OMe). Adherence to these protocols is essential for ensuring a

safe laboratory environment.

Chemical and Physical Properties
A summary of the key quantitative data for Boc-Ala-OMe (CAS No. 28875-17-4) is presented

below. This information is vital for accurate experimental planning and risk assessment.[1][2]

Property Value

Molecular Formula C₉H₁₇NO₄

Molecular Weight 203.24 g/mol [1]

Appearance White Solid[2]

Melting Point 32 - 35 °C / 89.6 - 95 °F[2]

Flash Point 113 °C / 235.4 °F[2]

Specific Gravity 1.03 g/cm³[2]

Storage Class Code 11 - Combustible Solids
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Hazard Identification and Personal Protective Equipment
(PPE)
While Boc-Ala-OMe is not classified as a hazardous substance or mixture according to

Regulation (EC) No. 1272/2008, observing good industrial hygiene and safety practices is

paramount.[1] The following PPE is recommended to minimize exposure.

Protection Type Recommended Equipment Justification

Eye and Face Protection

Wear appropriate protective

eyeglasses or chemical safety

goggles as described by

OSHA's eye and face

protection regulations in 29

CFR 1910.133 or European

Standard EN166.[1][2]

Protects eyes from accidental

splashes or contact with dust.

Skin Protection

Wear appropriate protective

gloves (e.g., nitrile) and

clothing, such as a lab coat, to

prevent skin exposure.[1][2]

Prevents direct contact with

the skin.

Respiratory Protection

No protective equipment is

needed under normal use

conditions with adequate

ventilation.[1][2]

In instances of dust formation,

provide appropriate exhaust

ventilation.[1]

Operational Plan: Step-by-Step Handling Protocol
A systematic approach to handling Boc-Ala-OMe is crucial for minimizing risks.

Pre-Operational Checks:

Ventilation: Ensure the work area, preferably a chemical fume hood, is well-ventilated.[1]

PPE Inspection: Inspect all PPE for integrity before use. Ensure gloves are free of punctures

and safety goggles are clean.[1]
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Emergency Equipment: Confirm that an eyewash station and safety shower are readily

accessible.

Handling Procedure:

Weighing and Transfer:

Handle the solid material carefully to avoid the formation of dust.[1]

Use a spatula or other appropriate tool for transferring the solid.

Weigh the required amount in a tared container within a fume hood or on a bench with

adequate local exhaust ventilation.

Dissolving in Solvent:

If the experimental protocol requires dissolving the compound, add the solvent to the solid

slowly to prevent splashing.

Ensure the chosen solvent is compatible with Boc-Ala-OMe.

Post-Handling:

After handling, wash hands thoroughly with soap and water.[1]

Clean all contaminated surfaces and equipment.

Emergency Procedures
First-Aid Measures:
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Exposure Route First-Aid Protocol

Inhalation
If breathed in, move the person into fresh air. If

not breathing, give artificial respiration.[1]

Skin Contact Wash off with soap and plenty of water.[1]

Eye Contact Flush eyes with water as a precaution.[1]

Ingestion
Never give anything by mouth to an

unconscious person. Rinse mouth with water.[1]

Spill Management: In the event of a spill, avoid dust formation.[1] Sweep up the spilled solid

and shovel it into a suitable, labeled container for disposal.[1] Do not let the product enter

drains.[1]

Disposal Plan
Waste Collection: All waste materials contaminated with Boc-Ala-OMe, including disposable

gloves, weighing paper, and contaminated labware, should be collected in a designated and

clearly labeled hazardous waste container.

Disposal Method: Dispose of the waste in accordance with all applicable federal, state, and

local environmental regulations.[3] Do not dispose of this chemical into the environment,

including drains or waterways. Arrange for the collection of the chemical waste by a licensed

hazardous waste disposal service.[3]

Experimental Workflow Diagram
The following diagram illustrates the logical workflow for the safe handling of Boc-Ala-OMe in a

laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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